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Compound of Interest

Compound Name:
N-(2-hydroxyethyl)-2-

phenylacetamide

Cat. No.: B1293601 Get Quote

N-(2-hydroxyethyl)-2-phenylacetamide is a chemical compound belonging to the class of

acetamides.[1] Its structure features a phenylacetamide moiety linked to a hydroxyethyl group.

This combination of a hydrophobic phenyl ring and a hydrophilic hydroxyl group gives it distinct

physicochemical properties.

Physicochemical Data
The fundamental properties of N-(2-hydroxyethyl)-2-phenylacetamide are summarized in the

table below. These data are critical for its handling, formulation, and application in research and

development.
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Property Value Source

IUPAC Name
N-(2-hydroxyethyl)-2-

phenylacetamide
[2]

Synonyms

N-(2-

Hydroxyethyl)phenylacetamide

, 2-phenylacetamidoethanol,

N-(β-

Hydroxyethyl)phenylacetamide

[2][3]

CAS Number 6269-99-4 [2][3]

Molecular Formula C₁₀H₁₃NO₂ [2][3]

Molecular Weight 179.22 g/mol [3]

Melting Point 59-61 °C [3]

Boiling Point
475-477 K at 0.001 bar

(Reduced Pressure)
[2]

Appearance
White to off-white solid (Typical

for similar amides)
[4]

Structural Information
Identifier Value Source

InChI

InChI=1S/C10H13NO2/c12-7-

6-11-10(13)8-9-4-2-1-3-5-9/h1-

5,12H,6-8H2,(H,11,13)

[2]

InChIKey
QNVPXZQZKQWBJW-

UHFFFAOYSA-N
[2]

SMILES
C1=CC=C(C=C1)CC(=O)NCC

O
[5]
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Detailed methodologies for the synthesis and analysis of N-(2-hydroxyethyl)-2-
phenylacetamide are essential for its practical application.

Synthesis Protocol: Acylation of 2-Aminoethanol
The synthesis of N-(2-hydroxyethyl)-2-phenylacetamide can be achieved via the acylation of

2-aminoethanol with phenylacetic acid or its derivatives, such as phenylacetyl chloride. This is

a standard method for forming amide bonds.[6][7]

Objective: To synthesize N-(2-hydroxyethyl)-2-phenylacetamide.

Materials:

2-Aminoethanol

Phenylacetyl chloride

Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

Base (e.g., Triethylamine or Pyridine)

Hydrochloric acid (HCl), 1M solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2-aminoethanol (1.0 equivalent) and a base like triethylamine (1.1 equivalents) in an

anhydrous solvent.
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Cooling: Cool the reaction mixture to 0 °C using an ice bath to manage the exothermic

nature of the reaction.[6]

Addition of Acylating Agent: Slowly add a solution of phenylacetyl chloride (1.0 equivalent) in

the same anhydrous solvent to the stirred mixture.

Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring

the progress by thin-layer chromatography (TLC).

Work-up:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated

NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Isolation: Filter off the drying agent and concentrate the organic solvent using a rotary

evaporator to yield the crude product.

Purification: Purify the crude N-(2-hydroxyethyl)-2-phenylacetamide by recrystallization

from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography.
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Caption: General workflow for the synthesis of N-(2-hydroxyethyl)-2-phenylacetamide.
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Analytical Protocol: Reverse-Phase HPLC
A reverse-phase high-performance liquid chromatography (RP-HPLC) method can be used for

the analysis and separation of N-(2-hydroxyethyl)-2-phenylacetamide.[8]

Objective: To analyze the purity of a sample of N-(2-hydroxyethyl)-2-phenylacetamide.

Instrumentation & Materials:

HPLC system with a UV detector

Newcrom R1 HPLC column (or equivalent C18 column)

Mobile Phase A: Water with 0.1% Phosphoric Acid (or Formic Acid for MS compatibility)

Mobile Phase B: Acetonitrile (MeCN)

Sample dissolved in a suitable solvent (e.g., mobile phase)

Procedure:

System Preparation: Equilibrate the HPLC system and the column with the initial mobile

phase composition.

Sample Injection: Inject a known volume of the dissolved sample onto the column.

Elution: Run a gradient or isocratic elution method. A typical starting point could be a linear

gradient from 10% to 90% MeCN over 15-20 minutes.

Detection: Monitor the elution profile using a UV detector at an appropriate wavelength (e.g.,

254 nm).

Data Analysis: Integrate the peak corresponding to N-(2-hydroxyethyl)-2-phenylacetamide
to determine its purity and retention time. This method is scalable for preparative separation

to isolate impurities and is suitable for pharmacokinetic studies.[8]
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Caption: Experimental workflow for the HPLC analysis of N-(2-hydroxyethyl)-2-
phenylacetamide.

Biological Activity and Context
While specific biological activity data for N-(2-hydroxyethyl)-2-phenylacetamide is not

extensively documented in publicly available literature, the broader class of N-phenylacetamide

derivatives has shown significant pharmacological potential.[7]

Potential Pharmacological Roles
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Research into structurally related compounds suggests that N-phenylacetamide derivatives

could be valuable in drug discovery.[7][9] Areas of interest include:

Anti-inflammatory and Analgesic Effects: Some N-phenylacetamide derivatives have been

investigated for their ability to modulate inflammatory pathways.[6][7]

Antimicrobial Activity: Derivatives have been synthesized and tested for their efficacy against

various bacterial and tubercular strains.[9][10]

Anticancer Properties: Certain substituted N-phenylacetamides have demonstrated cytotoxic

effects against cancer cell lines.[9][11]

Potential Mechanism of Action: COX Inhibition
A plausible mechanism for the potential anti-inflammatory effects of N-phenylacetamide

derivatives involves the inhibition of cyclooxygenase (COX) enzymes.[7] COX enzymes are

central to the synthesis of prostaglandins, which are key mediators of inflammation and pain.[7]

Inhibition of these enzymes would reduce prostaglandin production, thereby alleviating

inflammatory symptoms.
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Caption: Potential anti-inflammatory mechanism via COX enzyme inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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